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molecular formula C5H4F3NOS B3090125 2,2,2-Trifluoro-1-(thiazol-5-yl)ethanol CAS No. 1206673-54-2

2,2,2-Trifluoro-1-(thiazol-5-yl)ethanol

Cat. No. B3090125
CAS RN: 1206673-54-2
M. Wt: 183.15 g/mol
InChI Key: QQQFVSKBXFHSNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-2, by use of thiazole-5-carbaldehyde (300 mg, 2.65 mmol) dissolved in N,N-dimethylformamide (4.5 mL), potassium carbonate (73 mg, 0.53 mmol) and (trifluoromethyl)trimethylsilane (0.470 mL, 3.18 mmol), the mixture was stirred and reacted at room temperature for 1 hour. Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1) was performed to give 2,2,2-trifluoro-1-(thiazol-5-yl)ethanol (Compound DL) (353 mg, yield: 73%).
Name
thiazole-5-carbaldehyde
Quantity
300 mg
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
73 mg
Type
reactant
Reaction Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
0.47 mL
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
4.5 mL
Type
solvent
Reaction Step Three
Name
2,2,2-trifluoro-1-(thiazol-5-yl)ethanol
Yield
73%

Identifiers

REACTION_CXSMILES
[S:1]1[C:5]([CH:6]=[O:7])=[CH:4][N:3]=[CH:2]1.C(=O)([O-])[O-].[K+].[K+].[F:14][C:15]([Si](C)(C)C)([F:17])[F:16]>CN(C)C=O>[F:14][C:15]([F:17])([F:16])[CH:6]([C:5]1[S:1][CH:2]=[N:3][CH:4]=1)[OH:7] |f:1.2.3|

Inputs

Step One
Name
thiazole-5-carbaldehyde
Quantity
300 mg
Type
reactant
Smiles
S1C=NC=C1C=O
Step Two
Name
potassium carbonate
Quantity
73 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
(trifluoromethyl)trimethylsilane
Quantity
0.47 mL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Step Three
Name
N,N-dimethylformamide
Quantity
4.5 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Then, purification by preparative thin-layer chromatography (chloroform/methanol=15/1)

Outcomes

Product
Name
2,2,2-trifluoro-1-(thiazol-5-yl)ethanol
Type
product
Smiles
FC(C(O)C1=CN=CS1)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 353 mg
YIELD: PERCENTYIELD 73%
YIELD: CALCULATEDPERCENTYIELD 72.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.